Cas no 941909-27-9 (2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide
• CAS No: 941909-27-9
• MF: C₃₁H₃₃N₃O₂
• MW: 479.612627744675
• CID: 6527543
• Update Time: 2025-05-21

2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide
• 2-[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxy-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C31H33N3O2/c1-2-23-11-14-27(15-12-23)32-30(35)22-36-28-10-6-9-26-13-16-29(33-31(26)28)34-19-17-25(18-20-34)21-24-7-4-3-5-8-24/h3-16,25H,2,17-22H2,1H3,(H,32,35)
• InChI Key： BTMFUBWWJNAEHT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)COC1C2C(C=CC=1)=CC=C(N1CCC(CC3=CC=CC=C3)CC1)N=2

Additional information on 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide

Recent Advances in the Study of 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide (CAS: 941909-27-9)

In recent years, the compound 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide (CAS: 941909-27-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline and piperidine structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving G-protein-coupled receptors (GPCRs). Its structural features, including the benzylpiperidine moiety, contribute to its high affinity for these receptors, making it a valuable candidate for drug development. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding kinetics and selectivity profiles, providing a foundation for further optimization.

One of the most notable findings is the compound's efficacy in preclinical models of neurological disorders. Experimental data suggest that 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide exhibits neuroprotective effects, potentially through its interaction with sigma-1 receptors. These findings are particularly relevant for the development of novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease, where sigma-1 receptor modulation has emerged as a promising strategy.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Preliminary studies indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways, such as the PI3K/AKT/mTOR cascade. These observations are supported by robust in vitro and in vivo data, although further investigations are needed to fully understand its therapeutic window and safety profile.

The synthesis and optimization of 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide have also been a focus of recent work. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and reduced off-target effects. These developments underscore the compound's versatility and its potential as a scaffold for next-generation pharmaceuticals.

Despite these promising findings, challenges remain in translating this research into clinical applications. Issues such as metabolic stability, toxicity, and formulation optimization must be addressed to ensure the compound's viability as a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are expected to play a critical role in overcoming these hurdles.

In conclusion, 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-ethylphenyl)acetamide (CAS: 941909-27-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and structural adaptability make it a promising candidate for addressing unmet medical needs in neurology and oncology. Continued investigation into its mechanisms and therapeutic potential will be essential for realizing its full clinical impact.